Cas no 2287289-01-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2287289-01-2
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5889157
• PubChem ID: 165841759
• Update Time: 2023-12-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• {3-phenylbicyclo[1.1.1]pentan-1-yl}methanamine
• EN300-6760433
• 2287289-01-2
• (3-Phenylbicyclo[1.1.1]pentan-1-yl)methanamine
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H15N/c13-9-11-6-12(7-11,8-11)10-4-2-1-3-5-10/h1-5H,6-9,13H2
• InChI Key： QWLTZJNGTXAJMQ-UHFFFAOYSA-N
• SMILES： NCC12CC(C3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±9.0 °C(Predicted)
• pka: 10.44±0.29(Predicted)